N'-Hydroxy-N-phenyl-3-pyridinecarboximidamide

• IUPAC Name: N-hydroxy-N'-phenylpyridine-3-carboximidamide
• InChI: InChI=1S/C12H11N3O/c16-15-12(10-5-4-8-13-9-10)14-11-6-2-1-3-7-11/h1-9,16H,(H,14,15)
• InChI Key: HWDMHALWOPHQFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=C(C2=CN=CC=C2)NO
• Molecular Formula: C12H11N3O
• Molecular Weight: 213.23 g/mol
• CAS No.: 65010-68-6

Description

N’-Hydroxy-N-phenyl-3-pyridinecarboximidamide is a chemical compound with the molecular formula C12H11N3O. It is offered by various chemical suppliers.

Molecular Structure Analysis

The molecular structure of N’-Hydroxy-N-phenyl-3-pyridinecarboximidamide consists of a pyridine ring attached to a phenyl group through a carboximidamide group. The molecule has a molecular weight of 213.23524.

Physical and Chemical Properties Analysis

N’-Hydroxy-N-phenyl-3-pyridinecarboximidamide has a density of 1.3±0.1 g/cm3, a boiling point of 416.4±55.0 °C at 760 mmHg, and a flash point of 205.6±31.5 °C. It has 4 hydrogen bond acceptors, 2 hydrogen bond donors, and 4 freely rotating bonds.

Scientific Research Applications

Synthesis and Properties

• N'-Hydroxy-N-phenyl-3-pyridinecarboximidamide derivatives have diverse potential applications. One study reported efficient synthesis methods for long-chain N'-hydroxy-N-alkylpyridinecarboximidamides and N'-hydroxy-N,N-dialkylpyridinecarboximidamides, indicating potential for varied uses in scientific research (Aksamitowski et al., 2017).

Cancer Research

• The compound and its derivatives have been studied in cancer research. One study analyzed the DNA adduct formation and DNA repair induced by 2-hydroxyamino-1-methyl-6-phenylimidazo[4,5-b]pyridine, a related compound, in cultured human mammary epithelial cells, indicating potential relevance in understanding cancer mechanisms (Fan et al., 1995).

Antimicrobial Properties

• Novel derivatives of this compound have been synthesized and tested for antimicrobial activities. A study reported the creation of various derivatives with significant activity against bacterial or fungal strains, demonstrating potential applications in antimicrobial research (Zhuravel et al., 2005).

Chemical Synthesis

• The compound has been used in the synthesis of other complex molecules. For example, a study explored the regioselective synthesis of 3-(2-hydroxyaryl)pyridines via reactions involving pyridine N-oxides, demonstrating the compound's utility in synthetic chemistry (Raminelli et al., 2006).

Herbicide Research

• In the realm of agricultural chemistry, derivatives of this compound were synthesized and evaluated for herbicidal properties, indicating potential applications in developing new herbicides (Zhu et al., 2005).